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Compound of Interest

Compound Name: Triphenylmethyl sodium

Cat. No.: B8767663 Get Quote

An In-depth Technical Guide to Triphenylmethyl
Sodium
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenylmethyl sodium, a potent

organosodium reagent. It covers its fundamental chemical properties, detailed synthesis

protocols, reactivity, and applications in organic synthesis, with a focus on providing actionable

information for laboratory use.

Core Compound Identification
Triphenylmethyl sodium, also known as trityl sodium or sodium triphenylmethanide, is a

highly reactive organosodium compound. It serves as a strong, non-nucleophilic base in a

variety of chemical transformations.[1][2]

Table 1: Chemical and Physical Properties of Triphenylmethyl Sodium
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Property Value

CAS Number 4303-71-3[1][3][4][5]

Molecular Formula C₁₉H₁₅Na[1][3][4][5]

Molecular Weight 266.31 g/mol [3][4][5]

IUPAC Name sodium;diphenylmethylbenzene[1]

Synonyms Trityl sodium, Sodium triphenylmethanide[1]

Appearance White crystalline solid[1][4]

Solubility
Soluble in organic solvents like ether and

benzene[4]

Canonical SMILES
C1=CC=C(C=C1)--INVALID-LINK--

C3=CC=CC=C3.[Na+][1]

InChI Key UJTRRNALUYKHQE-UHFFFAOYSA-N[1]

Synthesis of Triphenylmethyl Sodium: Experimental
Protocol
The synthesis of triphenylmethyl sodium is most commonly achieved through the reaction of

triphenylmethyl chloride with sodium metal or a sodium amalgam in an anhydrous ethereal

solvent. The following protocol is a well-established method.[3]

2.1. Materials and Equipment

Triphenylchloromethane (Trityl chloride)

Sodium metal or 1% Sodium amalgam

Anhydrous diethyl ether

Nitrogen gas supply

Mechanical shaker

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1936%20%20(vol%20058)/10%20%20(1829-2078)/1943-1944.pdf
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b8767663
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1936%20%20(vol%20058)/10%20%20(1829-2078)/1943-1944.pdf
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b8767663
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b8767663
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1936%20%20(vol%20058)/10%20%20(1829-2078)/1943-1944.pdf
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1936%20%20(vol%20058)/10%20%20(1829-2078)/1943-1944.pdf
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1936%20%20(vol%20058)/10%20%20(1829-2078)/1943-1944.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1936%20%20(vol%20058)/10%20%20(1829-2078)/1943-1944.pdf
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1936%20%20(vol%20058)/10%20%20(1829-2078)/1943-1944.pdf
https://www.benchchem.com/product/b8767663?utm_src=pdf-body
https://www.benchchem.com/product/b8767663?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8767663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glassware (2-L bottle with ground-glass stopper, Erlenmeyer flask, separatory funnel)

Drying train

2.2. Detailed Experimental Procedure

Preparation of Reactants: A solution of 63 g (0.226 mole) of pure triphenylchloromethane is

prepared in 1.5 L of anhydrous diethyl ether within a 2-L bottle.[3] To this, 1150 g of freshly

prepared 1% sodium amalgam is added.[3]

Reaction Conditions: The reaction vessel is tightly stoppered and placed in a mechanical

shaker. The mixture is shaken vigorously. The reaction is exothermic, and the vessel should

be cooled, for instance, with wet towels.[3] A characteristic blood-red color, indicating the

formation of the trityl anion, typically appears within ten minutes.[3] The shaking is continued

for approximately three hours.[3]

Isolation of Product: After the reaction is complete, the vessel is removed from the shaker

and the contents are allowed to settle. The ethereal solution of triphenylmethyl sodium is

then carefully decanted from the sodium chloride precipitate and remaining amalgam under

a nitrogen atmosphere to prevent decomposition.[3]

Handling and Storage: Due to its high reactivity with water and air, triphenylmethyl sodium
must be handled under an inert atmosphere (e.g., nitrogen or argon).[2][4] It is typically used

immediately in solution for subsequent reactions.

Below is a workflow diagram illustrating the synthesis process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV2P0607
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
https://www.benchchem.com/product/b8767663?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0607
https://www.benchchem.com/product/b8767663?utm_src=pdf-body
https://www.smolecule.com/products/s9050863
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8767663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Work-up

Dissolve Triphenylchloromethane
in Anhydrous Ether

Add 1% Sodium Amalgam

Shake Vigorously (3 hrs)
Cooling is necessary

Observe Blood-Red Color Allow Solids to Settle

Decant Solution under N2

Solution of
Triphenylmethyl Sodium

Click to download full resolution via product page

Workflow for the synthesis of triphenylmethyl sodium.

Reactivity and Applications in Organic Synthesis
Triphenylmethyl sodium is a powerful base used for deprotonation of very weak carbon

acids, such as esters and ketones, to form enolates.[3] Its bulky nature makes it a non-

nucleophilic base, which is advantageous in many synthetic applications.[2]

3.1. General Reaction Mechanism
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The primary role of triphenylmethyl sodium is to act as a proton abstractor. The

triphenylmethyl anion is stabilized by resonance across the three phenyl rings, which

contributes to its strong basicity.

The general deprotonation reaction can be visualized as follows:

(Ph)₃C⁻Na⁺

R⁻Na⁺

Deprotonation

R-H

(Ph)₃C-H

Click to download full resolution via product page

General deprotonation reaction using triphenylmethyl sodium.

3.2. Key Applications

Enolate Formation: It is used to generate enolates from esters and ketones for subsequent

alkylation or acylation reactions.

Initiator in Anionic Polymerization: Its ability to form carbanions makes it a suitable initiator

for certain types of anionic polymerization.

Synthesis of Organometallic Reagents: It can be used in transmetalation reactions to

prepare other organometallic compounds.

Table 2: Summary of Applications
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Application Description

Strong, Non-nucleophilic Base
Deprotonates weak carbon and nitrogen acids

without adding to carbonyls.[2]

Enolate Generation
Forms enolates from esters and ketones for use

in C-C bond formation.[3]

Protecting Group Chemistry

The trityl group can be introduced, although

triphenylmethyl chloride is more common for this

purpose.[2]

Safety and Handling
Triphenylmethyl sodium is a highly hazardous substance that requires careful handling.

Reactivity: It reacts violently with water and other protic solvents.[4] It is also sensitive to air

(oxygen).

Handling: All manipulations should be carried out under a dry, inert atmosphere (e.g., in a

glovebox or using Schlenk techniques).

Storage: Solutions are typically prepared fresh for immediate use. If storage is necessary, it

must be under an inert atmosphere and protected from light.

This guide provides foundational knowledge for the safe and effective use of triphenylmethyl
sodium in a research setting. For specific applications, further consultation of primary literature

is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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